Cas no 1207384-47-1 (N-Methyl-4-pyridone-3-carboxamide-d)

• Product Name: N-Methyl-4-pyridone-3-carboxamide-d
• CAS No: 1207384-47-1
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 4556643
• Update Time: 2025-11-07

N-Methyl-4-pyridone-3-carboxamide-d Chemical and Physical Properties

Names and Identifiers

• [2H3]-1,4-Dihydro-1-methyl-4-oxo-3-pyridinecarboxamide
• N-Methyl-4-pyridone-3-carboxamide-d

• Inchi： 1S/C7H8N2O2/c1-9-3-2-6(10)5(4-9)7(8)11/h2-4H,1H3,(H2,8,11)
• InChI Key： KTLRWTOPTKGYQY-UHFFFAOYSA-N
• SMILES： C(C1=CN(C([H])([H])[H])C=CC1=O)(=O)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-Methyl-4-pyridone-3-carboxamide-d

Introduction to N-Methyl-4-pyridone-3-carboxamide-d (CAS No: 1207384-47-1)

N-Methyl-4-pyridone-3-carboxamide-d, a compound with the chemical identifier CAS No: 1207384-47-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

The molecular structure of N-Methyl-4-pyridone-3-carboxamide-d consists of a pyridone core appended with a carboxamide functional group and a methyl substituent. This configuration endows the molecule with distinct physicochemical properties, making it an attractive candidate for further exploration in various biochemical pathways. The presence of the pyridone moiety, known for its role in stabilizing hydrogen bonding interactions, enhances the compound's solubility and bioavailability, which are critical factors in drug design.

Recent studies have highlighted the compound's promising role in modulating enzymatic activities and interacting with biological targets. Specifically, N-Methyl-4-pyridone-3-carboxamide-d has been observed to exhibit inhibitory effects on certain kinases and proteases, which are key players in numerous disease pathways. These findings suggest that the compound may serve as a lead molecule for the development of novel therapeutic agents targeting conditions such as cancer, inflammation, and neurodegenerative disorders.

In the realm of drug discovery, the synthesis and optimization of derivatives of N-Methyl-4-pyridone-3-carboxamide-d have been extensively studied. Researchers have employed various synthetic strategies to modify the core structure while maintaining or enhancing its pharmacological properties. These efforts have led to the identification of several potent analogs with improved selectivity and reduced toxicity. The use of computational methods, such as molecular docking and virtual screening, has further accelerated the process of identifying promising candidates for experimental validation.

The pharmacokinetic profile of N-Methyl-4-pyridone-3-carboxamide-d is another area of active investigation. Preclinical studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are essential for ensuring that the drug reaches its target site at effective concentrations while minimizing side effects. Additionally, the compound's stability under various physiological conditions enhances its potential for clinical translation.

One of the most intriguing aspects of N-Methyl-4-pyridone-3-carboxamide-d is its ability to engage with multiple biological targets simultaneously. This polypharmacicity can be leveraged to develop combination therapies that address complex diseases more effectively than single-agent treatments. For instance, studies have shown that the compound can interact with both receptor tyrosine kinases and transcription factors, making it a versatile tool for investigating signaling networks involved in disease progression.

The role of N-Methyl-4-pyridone-3-carboxamide-d in modulating immune responses has also been explored. Immune checkpoint inhibitors have revolutionized cancer therapy in recent years, and compounds like this one hold promise for further enhancing these treatments. By targeting specific immune receptors or pathways, N-Methyl-4-pyridone-3-carboxamide-d could potentially improve patient outcomes by enhancing anti-tumor immune responses or reducing immunosuppressive effects.

The development of novel analytical techniques has enabled researchers to gain deeper insights into the behavior of N-Methyl-4-pyridone-3-carboxamide-d in biological systems. Techniques such as mass spectrometry and high-performance liquid chromatography (HPLC) have been instrumental in characterizing the compound's metabolites and interactions with biological targets. These advancements have not only improved our understanding of the compound's mechanism of action but also facilitated its integration into preclinical and clinical studies.

The future prospects for N-Methyl-4-pyridone-3-carboxamide-d are vast and multifaceted. Ongoing research aims to expand its therapeutic applications by exploring new derivatives and formulations. Additionally, interdisciplinary approaches combining computational biology with experimental pharmacology are expected to yield novel insights into its potential uses. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing targeted therapies that address unmet medical needs.